Cas no 5500-53-8 (1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl-)

• Product Name: 1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl-
• CAS No: 5500-53-8
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 353076
• PubChem ID: 12308383
• Update Time: 2025-04-19

1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl-
• 2-phenyl-1-oxaspiro[4.5]dec-2-en-4-one
• 5500-53-8
• DTXSID90487144

• Inchi： 1S/C15H16O2/c16-14-11-13(12-7-3-1-4-8-12)17-15(14)9-5-2-6-10-15/h1,3-4,7-8,11H,2,5-6,9-10H2
• InChI Key： NVJTYSRAVPCWNR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C21CCCCC2)=O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones